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Compound of Interest

Compound Name: A 419259 Trihydrochloride-D3

Cat. No.: B1159071

Get Quote

This guide provides an in-depth technical overview of A-419259 Trihydrochloride, a potent

pyrrolo-pyrimidine inhibitor of the Src family of kinases (SFKs). It is intended for researchers,

scientists, and drug development professionals engaged in kinase inhibitor research and

development. This document delves into the core kinase targets of A-419259, its impact on

critical signaling pathways, and detailed methodologies for its characterization.

Introduction: The Significance of A-419259
A-419259 has emerged as a valuable research tool and a potential therapeutic agent due to its

high affinity and selectivity for Src family kinases.[1][2] These non-receptor tyrosine kinases are

pivotal regulators of a multitude of cellular processes, including proliferation, differentiation,

survival, and migration.[3][4] Dysregulation of SFK activity is a hallmark of various human

cancers, particularly hematological malignancies such as Chronic Myeloid Leukemia (CML)

and Acute Myeloid Leukemia (AML).[2][5][6] A-419259's ability to potently inhibit these kinases

provides a powerful means to dissect their roles in both normal physiology and disease states.

This guide will provide the foundational knowledge and practical methodologies to effectively

utilize A-419259 in a research setting.
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The deuterated (D3) form of A-419259 Trihydrochloride is often utilized in pharmacokinetic and

metabolic studies. For the purposes of this guide, which focuses on its biological kinase

targets, the data for the non-deuterated A-419259 and its trihydrochloride salt are presented,

as the biological activity is comparable.

Property Value Source

Chemical Name

7-[trans-4-(4-Methyl-1-

piperazinyl)cyclohexyl]-5-(4-

phenoxyphenyl)-7H-

pyrrolo[2,3-d]pyrimidin-4-amine

trihydrochloride

[7]

Synonyms RK-20449 [1][8]

Molecular Formula C29H34N6O · 3HCl [7][9]

Molecular Weight 592.01 g/mol [7]

Appearance Solid [8]

Solubility
DMSO: 20 mM, Water: 100

mM
[7]

Storage and Handling:

A-419259 Trihydrochloride should be stored as a desiccated solid at room temperature.[7] For

experimental use, stock solutions are typically prepared in anhydrous DMSO or water.[2][7] It is

recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[10] Researchers

should consult the relevant Safety Data Sheet (SDS) for comprehensive handling and safety

information before use.[11][12] Standard laboratory personal protective equipment, including

gloves, lab coat, and eye protection, should be worn when handling this compound.[11]

Core Target Kinases and Potency
A-419259 is a highly potent inhibitor of several members of the Src family of kinases. Its

inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC50),

which represents the concentration of the inhibitor required to reduce the kinase activity by
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50%. The table below summarizes the reported IC50 values for A-419259 against its primary

kinase targets.

Target Kinase IC50 (nM) Biological Context References

Lck <3 T-cell signaling [1][2][13]

Lyn <3
B-cell signaling,

myeloid cell function
[1][2][13]

Hck 0.43 - 11.26

Myeloid cell signaling,

implicated in AML and

CML

[7][8]

Src 9

Broadly expressed,

cell adhesion,

proliferation

[1][2][13]

c-Abl 3000

Target of imatinib in

CML (lower affinity for

A-419259)

[8][13]

PKC >33,000

Broad family of

serine/threonine

kinases (low affinity)

[8]

The low nanomolar IC50 values for Lck, Lyn, Hck, and Src underscore the high potency of A-

419259.[1][2][7][8][13] Its significantly lower potency against c-Abl and PKC demonstrates its

selectivity for the Src family kinases.[8][13] This selectivity is a critical attribute for a chemical

probe, as it allows for the specific interrogation of SFK-dependent signaling pathways.

Impact on Cellular Signaling Pathways
The inhibition of Src family kinases by A-419259 has profound effects on downstream signaling

cascades that are crucial for cancer cell proliferation and survival. Below are key pathways

affected by this inhibitor.

The Bcr-Abl Signaling Network in CML
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In Chronic Myeloid Leukemia (CML), the constitutively active Bcr-Abl fusion protein is the

primary driver of oncogenesis. Src family kinases, particularly Hck and Lyn, are critical

downstream effectors of Bcr-Abl.[2][5] A-419259 disrupts this signaling axis, leading to the

inhibition of proliferation and induction of apoptosis in CML cells.[1][5]
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Caption: Bcr-Abl signaling pathway and the inhibitory action of A-419259.
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Hck Signaling in Acute Myeloid Leukemia (AML)
Hematopoietic Cell Kinase (HCK) is frequently overexpressed in AML and plays a role in the

survival and proliferation of leukemic stem cells.[5][7] HCK is involved in signaling pathways

downstream of growth factor receptors and adhesion molecules, contributing to the malignant

phenotype. A-419259's potent inhibition of Hck makes it a valuable tool for studying and

potentially treating AML.[6][7]
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Caption: Hck signaling in AML and its inhibition by A-419259.

Experimental Protocols for Target Validation
To rigorously validate the interaction of A-419259 with its target kinases, a combination of in

vitro and in-cell assays is essential. The following protocols provide a framework for these
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investigations.

In Vitro Kinase Inhibition Assay
This protocol describes a radiometric or luminescence-based assay to determine the IC50 of A-

419259 against a purified Src family kinase. The principle is to measure the transfer of

phosphate (from ATP) to a substrate peptide by the kinase in the presence of varying

concentrations of the inhibitor.

Materials:

Purified recombinant Src family kinase (e.g., Src, Lck, Lyn, Hck)

Kinase-specific substrate peptide

Kinase reaction buffer (e.g., 60 mM HEPES-NaOH, pH 7.5, 3 mM MgCl2, 3 mM MnCl2, 3

µM Na-orthovanadate, 1.2 mM DTT)[14]

ATP ([γ-32P]ATP for radiometric assay or unlabeled ATP for luminescence-based assay)

A-419259 Trihydrochloride stock solution (in DMSO or water)

96-well or 384-well assay plates

Phosphocellulose paper and phosphoric acid (for radiometric assay)

ADP-Glo™ Kinase Assay kit (for luminescence-based assay)

Scintillation counter or luminescence plate reader

Procedure:

Prepare A-419259 dilutions: Serially dilute the A-419259 stock solution in the kinase reaction

buffer to create a range of concentrations (e.g., from 1 µM to 0.01 nM). Include a

DMSO/vehicle control.

Prepare kinase reaction mix: In each well of the assay plate, combine the kinase, substrate

peptide, and kinase reaction buffer.
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Add inhibitor: Add the serially diluted A-419259 or vehicle control to the appropriate wells.

Initiate the reaction: Start the kinase reaction by adding ATP. For radiometric assays, this will

be [γ-32P]ATP. For luminescence-based assays, use unlabeled ATP.

Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring

the reaction is in the linear range.[10]

Stop the reaction:

Radiometric assay: Spot a portion of the reaction mixture onto phosphocellulose paper

and immediately immerse in 0.75% phosphoric acid to stop the reaction.[10]

Luminescence-based assay: Add the ADP-Glo™ Reagent to deplete unused ATP.[15]

Detection:

Radiometric assay: Wash the phosphocellulose paper extensively with phosphoric acid to

remove unincorporated [γ-32P]ATP. Measure the incorporated radioactivity using a

scintillation counter.

Luminescence-based assay: Add the Kinase Detection Reagent to convert ADP to ATP

and generate a luminescent signal.[15] Read the luminescence on a plate reader.

Data analysis: Plot the percentage of kinase inhibition against the logarithm of the A-419259

concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Self-Validation:

Positive control: A known potent inhibitor of the specific SFK being tested.

Negative control: Vehicle (DMSO) only, representing 0% inhibition.

No enzyme control: To determine the background signal.

No substrate control: To ensure the signal is dependent on substrate phosphorylation.
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Caption: Workflow for an in vitro kinase inhibition assay.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to confirm target engagement of a drug in a cellular environment.

[16][17] The principle is that a protein becomes more resistant to thermal denaturation when

bound to a ligand.[16]

Materials:

Cell line of interest (e.g., K-562 for CML)

A-419259 Trihydrochloride

Cell culture medium and reagents

Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

PCR tubes or 96-well PCR plate

Thermal cycler

Equipment for cell lysis (e.g., for freeze-thaw cycles)

Centrifuge

SDS-PAGE and Western blotting reagents

Primary antibody against the target kinase (e.g., anti-Src, anti-Hck)
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HRP-conjugated secondary antibody

Chemiluminescence detection system

Procedure:

Cell treatment: Treat cultured cells with A-419259 at the desired concentration or with vehicle

(DMSO) for a specified time in a CO2 incubator.

Harvest and wash: Harvest the cells, wash with PBS, and resuspend in PBS containing

protease and phosphatase inhibitors.

Heat challenge: Aliquot the cell suspension into PCR tubes or a PCR plate. Heat the

samples in a thermal cycler across a range of temperatures (e.g., 40-70°C) for 3 minutes,

followed by cooling at room temperature for 3 minutes.[16]

Cell lysis: Lyse the cells using three rapid freeze-thaw cycles.[16]

Separate soluble and aggregated proteins: Centrifuge the lysates at high speed (e.g., 20,000

x g) for 20 minutes at 4°C to pellet the aggregated proteins.[16]

Sample preparation for Western blot: Collect the supernatant (soluble protein fraction) and

determine the protein concentration. Prepare samples for SDS-PAGE.

Western blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and

probe with a primary antibody against the target kinase.[18] Follow with an HRP-conjugated

secondary antibody and detect the signal using chemiluminescence.

Data analysis: Quantify the band intensities at each temperature for both the vehicle- and A-

419259-treated samples. Plot the relative amount of soluble protein against temperature to

generate melting curves. A shift in the melting curve to a higher temperature in the presence

of A-419259 indicates target engagement.

Self-Validation:

Isothermal dose-response: Perform the assay at a single, optimized temperature with

varying concentrations of A-419259 to demonstrate dose-dependent stabilization.
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Negative control protein: Probe the Western blot for a protein not expected to bind A-419259

to show that the thermal stabilization is specific to the target.

Loading control: Ensure equal protein loading in each lane of the SDS-PAGE.
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Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
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Apoptosis Assay in K-562 Cells
A-419259 is known to induce apoptosis in CML cell lines such as K-562.[1][19] This can be

quantified by measuring the activation of caspases, key executioners of apoptosis, or by

detecting the externalization of phosphatidylserine using Annexin V staining.

Materials:

K-562 cells

A-419259 Trihydrochloride

Cell culture medium

Caspase-Glo® 3/7 Assay Kit or Annexin V-FITC Apoptosis Detection Kit

Luminescence plate reader or flow cytometer

Procedure (Caspase-3/7 Activation):

Cell seeding: Seed K-562 cells in a 96-well plate.

Treatment: Treat the cells with a dose range of A-419259 or vehicle control. Include a

positive control for apoptosis (e.g., staurosporine).

Incubation: Incubate for a specified period (e.g., 24-48 hours).

Assay: Add the Caspase-Glo® 3/7 Reagent to the wells, mix, and incubate at room

temperature as per the manufacturer's instructions.[20]

Detection: Measure the luminescence using a plate reader. An increase in luminescence

indicates an increase in caspase-3/7 activity and apoptosis.

Procedure (Annexin V Staining):

Cell treatment: Treat K-562 cells with A-419259 as described above.

Harvest and wash: Harvest the cells and wash with cold PBS.
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Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and

propidium iodide (PI) or another viability dye.

Incubation: Incubate in the dark at room temperature.

Analysis: Analyze the cells by flow cytometry. Early apoptotic cells will be Annexin V positive

and PI negative, while late apoptotic/necrotic cells will be positive for both.

Self-Validation:

Positive control: A known apoptosis-inducing agent (e.g., staurosporine).

Negative control: Untreated or vehicle-treated cells.

Time course experiment: Measure apoptosis at different time points after treatment to

understand the kinetics of cell death.

Conclusion and Future Directions
A-419259 Trihydrochloride is a potent and selective inhibitor of Src family kinases, making it an

indispensable tool for cancer research and drug discovery. Its ability to modulate key signaling

pathways in hematological malignancies highlights its therapeutic potential. The methodologies

outlined in this guide provide a robust framework for researchers to investigate the mechanism

of action of A-419259 and to explore its effects in various biological systems. Future research

may focus on elucidating the mechanisms of resistance to A-419259 and exploring its efficacy

in combination with other anti-cancer agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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